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Compound of Interest

Compound Name: 5-Methylheptanal

Cat. No.: B13604506 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential biological relevance of 5-Methylheptanal. The information is intended

for researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Chemical Structure and Identification
5-Methylheptanal is an aliphatic aldehyde with a branched eight-carbon chain. The structure

consists of a heptanal backbone with a methyl group located at the fifth carbon position. This

chiral center means that 5-Methylheptanal can exist as two different stereoisomers, (5S)-5-
methylheptanal and (5R)-5-methylheptanal.

The primary functional group is the aldehyde (-CHO) at the C1 position, which makes the

molecule a reactive intermediate for various chemical transformations.

Chemical Structure:

Caption: Skeletal structure of 5-Methylheptanal.

Physicochemical and Computed Properties
The following table summarizes key quantitative data for 5-Methylheptanal, primarily based on

computed properties from reliable chemical databases.[1]
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Property Value

Molecular Formula C₈H₁₆O

Molecular Weight 128.21 g/mol

IUPAC Name 5-methylheptanal

CAS Number 75579-88-3

Canonical SMILES CCC(C)CCCC=O

InChI Key RRTVBKXBOQHBMV-UHFFFAOYSA-N

Exact Mass 128.120115 Da

Topological Polar Surface Area 17.1 Å²

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 5

XLogP3-AA 2.4

Experimental Protocols: Synthesis of 5-
Methylheptanal
A common and reliable method for the synthesis of 5-Methylheptanal is the oxidation of its

corresponding primary alcohol, 5-methylheptan-1-ol. Mild oxidizing agents are required to

prevent over-oxidation to the carboxylic acid. Pyridinium chlorochromate (PCC) is a suitable

reagent for this transformation.

Synthesis via Pyridinium Chlorochromate (PCC)
Oxidation
This protocol describes a representative procedure for the oxidation of 5-methylheptan-1-ol to

5-Methylheptanal using PCC.[2][3][4]

Materials:
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5-methylheptan-1-ol

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (CH₂Cl₂)

Celite or silica gel

Anhydrous diethyl ether

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Apparatus for column chromatography

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), suspend pyridinium chlorochromate (approximately 1.5 equivalents relative to the

alcohol) in anhydrous dichloromethane.

Addition of Alcohol: Dissolve 5-methylheptan-1-ol (1 equivalent) in a minimal amount of

anhydrous dichloromethane and add it to the PCC suspension in one portion while stirring.

Reaction Monitoring: Stir the mixture at room temperature. The reaction is typically complete

within 1-3 hours. The progress can be monitored by thin-layer chromatography (TLC) by

observing the disappearance of the starting alcohol spot and the appearance of the product

aldehyde spot.

Work-up: Upon completion, dilute the reaction mixture with anhydrous diethyl ether. Pass the

entire mixture through a short plug of Celite or silica gel to filter out the chromium salts and
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excess PCC. Wash the filter cake thoroughly with additional diethyl ether.

Isolation: Combine the organic filtrates and wash sequentially with a saturated aqueous

solution of sodium bicarbonate, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: The resulting crude product can be purified by column chromatography on silica

gel, typically using a mixture of hexane and ethyl acetate as the eluent, to yield pure 5-
Methylheptanal.

5-methylheptan-1-ol
(in CH₂Cl₂)

Stir at Room Temp
(1-3 hours)

PCC Suspension
(in CH₂Cl₂)

Dilute with Ether
Filter through Celite

Monitor by TLC Wash Filtrate
(NaHCO₃, H₂O, Brine)

Dry with MgSO₄

Filter Rotary Evaporation Column ChromatographyCrude Product Pure 5-Methylheptanal

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 5-Methylheptanal.

Biological and Pharmacological Context
Currently, there is limited specific information available in the scientific literature regarding the

direct biological activities or signaling pathways of 5-Methylheptanal in the context of drug

development. However, the broader class of aliphatic aldehydes is significant in several

biological and pharmaceutical domains.

Intermediates in Synthesis: Aldehydes are highly versatile functional groups that serve as

crucial building blocks in the synthesis of more complex molecules, including active

pharmaceutical ingredients (APIs).[5] Their reactivity allows for the construction of various

molecular scaffolds.
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Flavor and Fragrance: Short-chain branched aldehydes are known for their distinct aromas

and are often used in the flavor and fragrance industry.[6] For instance, related compounds

like 6-methylheptanal are noted for their citrus-like scents.[7]

General Biological Relevance: Aldehydes are present in biological systems and can be

products of metabolic processes.[3] Some have demonstrated roles in cellular signaling,

while others can be reactive and contribute to cellular stress if not properly metabolized. The

study of short-chain aldehydes is relevant to understanding various physiological and

pathological processes.[8]

While 5-Methylheptanal itself is not a known drug, its structure could be a starting point for

medicinal chemistry campaigns, where modifications could be made to explore potential

biological targets. The methyl group, for example, can influence a molecule's pharmacokinetic

and pharmacodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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